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Compound of Interest

Compound Name: Benzylisopropyl propionate
CAS No.: 67785-77-7
Cat. No.: B1583299
Get Quote
. J

Chemical Identity: Benzylisopropyl Propionate (CAS: 67785-77-7) Synonyms: Dimethyl
benzyl carbinyl propionate;

-Dimethylphenethyl propionate; 1,1-Dimethyl-2-phenylethyl propionate.[1]

Executive Summary

This guide provides an operational framework for the safe management and disposal of
Benzylisopropyl Propionate. While often used in fragrance and flavor chemistry and
generally regarded as safe (GRAS) for consumption in minute quantities, laboratory-scale
volumes require strict adherence to organic solvent protocols.

Core Directive: This compound must be treated as a Non-Halogenated Organic Waste. Under
no circumstances should it be disposed of via sanitary sewer systems due to its lipophilicity and
high Biological Oxygen Demand (BOD).

Part 1: Chemical Assessment & Hazard Identification

Before initiating disposal, you must validate the chemical identity to prevent dangerous
incompatibility issues (e.g., mixing with strong oxidizers).
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Property Specification Operational Implication

Use this for all waste labeling

CAS Number 67785-77-7 ) )
and inventory tracking.
) o Requires liquid-tight
Physical State Colorless Liquid )
containment (HDPE or Glass).
DO NOT POUR DOWN
N Insoluble in water; Soluble in )
Solubility ) DRAIN. It will separate and
alcohol/oils
foul water treatment systems.
Class 11IB Combustible Liquid.
Flash Point > 93°C (Est.) Keep away from open

flames/heat sources.

_ o Segregate from concentrated
o Stable; Avoid strong oxidizing o ) )
Reactivity . nitric/sulfuric acid waste
agents
streams.

Senior Scientist Insight: Many researchers confuse "Benzylisopropyl propionate" with "Benzyl
Propionate" (CAS 122-63-4). While the disposal paths are similar, accurate CAS logging is
critical for regulatory audits (RCRA compliance). Always verify the CAS on the manufacturer's

bottle before bulking waste.

Part 2: Waste Segregation Logic

Proper segregation is the single most critical step in laboratory safety. Mixing this compound
with incompatible streams (like oxidizers) can cause fire; mixing with halogenated waste
increases disposal costs significantly.

Decision Logic: Waste Stream Selection
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Waste Generation:

Benzylisopropyl Propionate

Is it mixed with other chemicals?

Yes

Does the mixture contain
Halogens (CI, Br, F, )?

Stream B: Halogenated Is it mixed with
Organic Waste Strong Oxidizers?

Stream C: High Hazard Stream A: Non-Halogenated
Segregated Disposal Organic Waste (Preferred)

Click to download full resolution via product page

Figure 1: Waste segregation logic flow. Ensure Benzylisopropyl Propionate is never bulked
with oxidizers.

Part 3: Step-by-Step Disposal Protocol

This protocol assumes the chemical is in a standard research laboratory setting.

Step 1. Container Selection

» Material: High-Density Polyethylene (HDPE) jerrycans or amber glass bottles.

o Condition: Ensure the container is clean, dry, and free of residue from incompatible
chemicals (e.qg., nitric acid).
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e Venting: Use a cap with a pressure-relief mechanism if storing in a warm environment,
though this compound has low vapor pressure.

Step 2: Bulking and Transfer

e Don PPE: Nitrile gloves (standard thickness 0.11mm is sufficient for incidental splash), safety
goggles, and a lab coat.

 Fume Hood: Perform all transfers inside a certified chemical fume hood to capture organic
vapors.

¢ Funneling: Use a grounded funnel if transferring large volumes (>4L) to prevent static
discharge, although the conductivity risk is lower than with non-polar solvents like Hexane.

o Labeling: Immediately affix a hazardous waste label.

Step 3: Labeling Requirements (RCRA Compliance)

Your label must contain the following specific data points to ensure pickup by EHS
(Environmental Health & Safety) services:

o Chemical Name: Write out "Benzylisopropyl Propionate” (Do not use formulas or
abbreviations).

 CAS # 67785-77-7.[1][2][3]

» Hazard Checkbox: Mark "Ignitable” (if mixed with flammable solvents) or "Toxic/Irritant"
depending on local classification.

Step 4. Storage & Pickup

e Secondary Containment: Store the waste container in a secondary tray (polypropylene)
capable of holding 110% of the container's volume.

e Location: Flammable storage cabinet or designated Satellite Accumulation Area (SAA).

o Pickup: Request pickup when the container is 90% full or within 6 months of the start date
(check local institutional rules).
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Part 4: Spill Management Protocol

In the event of a spill, immediate action prevents environmental contamination and slip
hazards.

Spill Response Workflow

Evacuate & Notify EHS

Spill Detected

Assess Volume
(<1L = Minor, >1L = Major)

Minor (<1L)

Don PPE:
Gloves, Goggles, Lab Coat

Contain with
Absorbent Booms

Clean Surface with
Soap & Water

Apply Vermiculite
or Clay Absorbent

Scoop into
Waste Bag/Bucket

Click to download full resolution via product page
Figure 2: Immediate response protocol for laboratory spills of Benzylisopropyl Propionate.
Cleanup Procedure Detalils:

e Absorbent: Use inert absorbents like vermiculite, bentonite clay, or commercial "organic
solvent” spill pads. Do not use paper towels for large spills as they increase flammability
surface area.

o Decontamination: After removing the bulk liquid, scrub the area with a detergent solution.
Benzylisopropyl propionate is oily; water alone will not remove the slick residue.

» Disposal of Debris: All contaminated absorbents and gloves must be placed in a heavy-duty
plastic bag, sealed, labeled as "Chemical Debris (Contaminated with CAS 67785-77-7)," and
disposed of as solid hazardous waste.

Part 5: Regulatory & Compliance Context

o EPA/RCRA Status: This compound is not a P-listed or U-listed acute hazardous waste.
However, if mixed with flammable solvents (Flash point < 60°C), the mixture becomes a
D001 Ignitable Waste.

» Drain Disposal: Strictly prohibited under the Clean Water Act guidelines for organic solvents.
The compound is lipophilic and contributes to high Chemical Oxygen Demand (COD) in
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effluent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/105595
https://pubchem.ncbi.nlm.nih.gov/compound/105595
http://www.thegoodscentscompany.com/data/rw1004311.html
https://www.epa.gov/rcra
https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.benchchem.com/product/b1583299?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/105595
https://pubchem.ncbi.nlm.nih.gov/compound/105595
https://www.thegoodscentscompany.com/data/rw1020551.html
http://sinfoobiotech.com/product/889284
https://www.benchchem.com/product/b1583299/docs#operational-guide-safe-handling-and-disposal-of-benzylisopropyl-propionate
https://www.benchchem.com/product/b1583299/docs#operational-guide-safe-handling-and-disposal-of-benzylisopropyl-propionate
https://www.benchchem.com/product/b1583299/docs#operational-guide-safe-handling-and-disposal-of-benzylisopropyl-propionate
https://www.benchchem.com/product/b1583299/docs#operational-guide-safe-handling-and-disposal-of-benzylisopropyl-propionate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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